N-[2-(4-fluorophenyl)ethyl]-2,4-dimethoxybenzamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-2,4-dimethoxybenzamide
• InChI: InChI=1S/C17H18FNO3/c1-21-14-7-8-15(16(11-14)22-2)17(20)19-10-9-12-3-5-13(18)6-4-12/h3-8,11H,9-10H2,1-2H3,(H,19,20)
• InChI Key: UWCCRDFGNIOXGK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NCCC2=CC=C(C=C2)F)OC
• Molecular Formula: C17H18FNO3
• Molecular Weight: 303.33 g/mol

Description

N-[2-(4-fluorophenyl)ethyl]-2,4-dimethoxybenzamide, also known as FEB, is a chemical compound that has been used in scientific research due to its potential as a therapeutic agent. FEB belongs to the class of benzamide derivatives and has been studied for its potential effects on the central nervous system.

Mechanism of Action

The mechanism of action of N-[2-(4-fluorophenyl)ethyl]-2,4-dimethoxybenzamide is not fully understood, but it is thought to involve the modulation of dopamine and serotonin signaling in the brain. N-[2-(4-fluorophenyl)ethyl]-2,4-dimethoxybenzamide has been shown to increase dopamine release in the prefrontal cortex, which is involved in the regulation of mood and attention.
Biochemical and Physiological Effects
N-[2-(4-fluorophenyl)ethyl]-2,4-dimethoxybenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine release in the prefrontal cortex, which is involved in the regulation of mood and attention. N-[2-(4-fluorophenyl)ethyl]-2,4-dimethoxybenzamide has also been shown to increase serotonin release in the hippocampus, which is involved in the regulation of memory and learning.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(4-fluorophenyl)ethyl]-2,4-dimethoxybenzamide in lab experiments is its specificity for the dopamine D2 receptor. This allows researchers to study the effects of dopamine signaling in the brain without interference from other neurotransmitters. However, one limitation of using N-[2-(4-fluorophenyl)ethyl]-2,4-dimethoxybenzamide is its relatively low potency, which can make it difficult to observe significant effects at lower concentrations.

Future Directions

There are a number of future directions for research on N-[2-(4-fluorophenyl)ethyl]-2,4-dimethoxybenzamide. One area of interest is its potential as a therapeutic agent for the treatment of mood disorders such as depression and anxiety. Another area of interest is its potential as a tool for studying the role of dopamine signaling in the brain. Further research is needed to fully understand the mechanism of action of N-[2-(4-fluorophenyl)ethyl]-2,4-dimethoxybenzamide and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-[2-(4-fluorophenyl)ethyl]-2,4-dimethoxybenzamide involves the reaction of 2,4-dimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-fluoro-phenethylamine to form the desired product, N-[2-(4-fluorophenyl)ethyl]-2,4-dimethoxybenzamide.

Scientific Research Applications

N-[2-(4-fluorophenyl)ethyl]-2,4-dimethoxybenzamide has been studied extensively for its potential therapeutic effects on the central nervous system. It has been shown to have an affinity for the dopamine D2 receptor, which is involved in the regulation of mood and movement. N-[2-(4-fluorophenyl)ethyl]-2,4-dimethoxybenzamide has also been shown to have an effect on the serotonin receptor, which is involved in the regulation of mood and anxiety.